Cas no 1446282-18-3 (Amino-PEG5-Boc)

Amino-PEG5-Boc is a Boc-protected polyethylene glycol (PEG) derivative featuring a primary amine group at one end and a tert-butoxycarbonyl (Boc) protecting group at the other. The five-unit PEG spacer enhances solubility and reduces steric hindrance, making it useful for conjugation in peptide synthesis, bioconjugation, and linker applications. The Boc group provides selective protection for the amine, enabling controlled deprotection under mild acidic conditions. This compound is particularly valuable in solid-phase synthesis and drug delivery systems due to its stability, water solubility, and biocompatibility. Its modular design allows for efficient incorporation into complex molecular architectures while maintaining functional group integrity.
Amino-PEG5-Boc structure
Amino-PEG5-Boc structure
Product Name:Amino-PEG5-Boc
CAS No:1446282-18-3
MF:C17H35NO7
MW:365.462306261063
MDL:MFCD25424125
CID:2094826
PubChem ID:77078415
Update Time:2025-10-16

Amino-PEG5-Boc Chemical and Physical Properties

Names and Identifiers

    • Amino-PEG5-t-butyl ester
    • H2N-PEG5-CH2CH2COOtBu
    • BIPG1074
    • Tert-butyl 3-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • Amino-PEG5-Boc
    • tert-Butyl 1-amino-3,6,9,12,15-pentaoxaoctadecan-18-oate
    • SCHEMBL19475783
    • HY-140194
    • 1446282-18-3
    • AS-54511
    • 4,7,10,13,16-Pentaoxaoctadecanoic acid, 18-amino-, 1,1-dimethylethyl ester
    • SY251207
    • CS-0114543
    • SB67204
    • s11039
    • BP-21698
    • DA-61014
    • Amino-PEG5-COOtBu
    • AKOS028110125
    • A928007
    • MFCD25424125
    • Amino-PEG5-t-butylester
    • MDL: MFCD25424125
    • Inchi: 1S/C17H35NO7/c1-17(2,3)25-16(19)4-6-20-8-10-22-12-14-24-15-13-23-11-9-21-7-5-18/h4-15,18H2,1-3H3
    • InChI Key: XSTIRQZQKAJSIM-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 365.241
  • Monoisotopic Mass: 365.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 19
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.5
  • XLogP3: -0.6

Amino-PEG5-Boc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1446282-18-3 98%
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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Amino-PEG5-Boc Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1446282-18-3)Amino-PEG5-Boc
Order Number:A928007
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:53
Price ($):353.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1446282-18-3)Amino-PEG5-Boc
A928007
Purity:99%
Quantity:5g
Price ($):353.0
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